1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine,monohydrochloride

• IUPAC Name: 1-(4,4-dithiophen-2-ylbut-3-en-2-yl)piperidine;hydrochloride
• InChI: InChI=1S/C17H21NS2.ClH/c1-14(18-9-3-2-4-10-18)13-15(16-7-5-11-19-16)17-8-6-12-20-17;/h5-8,11-14H,2-4,9-10H2,1H3;1H
• InChI Key: HZHZKXPFTYSUSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C=C(C1=CC=CS1)C2=CC=CS2)N3CCCCC3.Cl
• Molecular Formula: C17H22ClNS2
• Molecular Weight: 339.9 g/mol

Description

1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine,monohydrochloride (MTDP) is an organic compound belonging to the class of piperidines. It is a colorless crystalline solid that has been used in a variety of scientific research applications, including drug synthesis, biochemistry, and pharmacology. MTDP has a molecular weight of 187.19 g/mol and a melting point of 115-118°C.

Scientific Research Applications

Sigma(1) Receptor Binding and Activity

The compound has been studied for its binding and activity at sigma(1) receptors. Methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives, including compounds similar to 1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine, monohydrochloride, was investigated to explore sigma-subtype affinities and selectivities. These studies found that certain derivatives demonstrate potent sigma(1) ligand activity and selectivity, with implications for tumor research and therapy (Berardi et al., 2005).

Antimicrobial Activity

The compound has been evaluated for its antimicrobial properties. In a study on 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives, researchers found significant potent antimicrobial activities against bacterial and fungal pathogens of tomato plants. This suggests potential applications in agriculture and plant pathology (Vinaya et al., 2009).

Anticonvulsant Activity

Research has been conducted on the anticonvulsant activity of pyrrolidine derivatives. A study on pyrrolidine-2,5-dione derivatives, related to the compound , showed that certain compounds exhibit significant anticonvulsant effects, suggesting their potential in treating epilepsy and related disorders (Rybka et al., 2017).

Neuroprotective Potency

The compound has been analyzed for its neuroprotective effects. Research on derivatives of 1-[1-(2-thienyl)cyclohexyl]piperidine, a structurally related compound, found that certain isomers display high efficacy for neuronal protection, indicating potential therapeutic applications for neurodegenerative diseases (Michaud et al., 1994).

Antihypertensive Activity

Investigations have been conducted on the antihypertensive properties of piperidine derivatives. A study on the stereochemistry of stereoisomers of 4-piperidyl-1,3-dihydro-2-oxo-2H-benzimidazoles, which are structurally related to the compound of interest, demonstrated significant hypotensive effects, suggesting applications in the treatment of hypertension (Kasuya et al., 1983).

Antifungal and Antibacterial Agents

Compounds similar to 1-(1-Methyl-3,3-di-2-thienyl-2-propen-1-yl)-piperidine, monohydrochloride, have been synthesized and shown to possess potent antifungal and antibacterial activities. These properties indicate potential uses in developing new antimicrobial drugs (Thanusu et al., 2010).